Cas no 104528-61-2 (Carbonochloridic acid,(1S,2R,4S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-yl ester)

• Product Name: Carbonochloridic acid,(1S,2R,4S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-yl ester
• CAS No: 104528-61-2
• MF: C₁₁H₁₇ClO₂
• MW: 216.704482793808
• CID: 1144620
• Update Time: 2024-07-27

Carbonochloridic acid,(1S,2R,4S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-yl ester Chemical and Physical Properties

Names and Identifiers

• Carbonochloridic acid,(1S,2R,4S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-yl ester
• Carbonochloridic acid, (1S,2R,4S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-yl ester

• Inchi： 1S/C11H17ClO2/c1-10(2)7-4-5-11(10,3)8(6-7)14-9(12)13/h7-8H,4-6H2,1-3H3/t7-,8+,11+/m0/s1
• InChI Key： SEMILPCRBUIZJO-VAOFZXAKSA-N
• SMILES： C(Cl)(O[C@@H]1C[C@@]2([H])C(C)(C)[C@]1(C)CC2)=O

Computed Properties

• Exact Mass: 216.09181

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Melting Point: 42-43 °C
• Boiling Point: 54-55 °C(Press: 0.2 Torr)
• PSA: 26.3